Cas no 2227807-64-7 (rac-(1R,2R)-2-(tert-butoxy)methylcyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-(tert-butoxy)methylcyclopropan-1-amine
• CAS No: 2227807-64-7
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5766708
• PubChem ID: 165851890
• Update Time: 2025-10-22

rac-(1R,2R)-2-(tert-butoxy)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2227807-64-7
• EN300-1788455
• rac-(1R,2R)-2-[(tert-butoxy)methyl]cyclopropan-1-amine
• rac-(1R,2R)-2-(tert-butoxy)methylcyclopropan-1-amine

• Inchi： 1S/C8H17NO/c1-8(2,3)10-5-6-4-7(6)9/h6-7H,4-5,9H2,1-3H3/t6-,7+/m0/s1
• InChI Key： RPBLMOBETBNAFU-NKWVEPMBSA-N
• SMILES： O(C(C)(C)C)C[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2R)-2-(tert-butoxy)methylcyclopropan-1-amine

Professional Introduction to Rac-(1R,2R)-2-(tert-butoxy)methylcyclopropan-1-amine (CAS No. 2227807-64-7)

Rac-(1R,2R)-2-(tert-butoxy)methylcyclopropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique stereochemical configuration and molecular architecture. This compound, identified by the CAS number 2227807-64-7, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of a cyclopropane ring and a tert-butoxy methyl group makes it a versatile intermediate for constructing complex molecular frameworks, which is highly valuable in medicinal chemistry.

The stereochemistry of Rac-(1R,2R)-2-(tert-butoxy)methylcyclopropan-1-amine plays a crucial role in determining its biological activity. The cyclopropane moiety is known for its rigid three-membered ring structure, which can influence the conformational flexibility and binding affinity of the molecule. This feature makes it an attractive scaffold for designing novel pharmacophores. Additionally, the tert-butoxy methyl group contributes to the compound's stability and lipophilicity, enhancing its suitability for further derivatization and functionalization.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Rac-(1R,2R)-2-(tert-butoxy)methylcyclopropan-1-amine. Techniques such as asymmetric hydrogenation and transition metal-catalyzed reactions have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications. These methods not only improve yield but also reduce the environmental impact of the synthesis process.

The compound's potential applications extend to various therapeutic areas. For instance, studies have shown that derivatives of cyclopropane-containing molecules exhibit promising biological activities, including anti-inflammatory and antimicrobial properties. The molecular framework of Rac-(1R,2R)-2-(tert-butoxy)methylcyclopropan-1-amine provides a basis for designing molecules that can interact with specific biological targets. This has led to interest in exploring its utility as a lead compound for drug discovery programs.

Furthermore, the stereochemical configuration of this compound is critical for understanding its interaction with biological systems. The (1R,2R) arrangement ensures that the molecule adopts a specific conformation that can be optimized for binding to receptors or enzymes. This level of control over molecular structure is essential for developing drugs with high specificity and low toxicity. Computational modeling and molecular dynamics simulations have been instrumental in predicting how Rac-(1R,2R)-2-(tert-butoxy)methylcyclopropan-1-amine interacts with biological targets at the atomic level.

In conclusion, Rac-(1R,2R)-2-(tert-butoxy)methylcyclopropan-1-amine (CAS No. 2227807-64-7) represents a valuable asset in pharmaceutical research and development. Its unique structural features, combined with recent advancements in synthetic chemistry, make it a promising candidate for further exploration. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutic agents.